![molecular formula C10H10N2O2S2 B2429469 N-(thiophen-3-ylmethyl)pyridine-3-sulfonamide CAS No. 1207001-27-1](/img/structure/B2429469.png)
N-(thiophen-3-ylmethyl)pyridine-3-sulfonamide
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Overview
Description
“N-(thiophen-3-ylmethyl)pyridine-3-sulfonamide” is a chemical compound that belongs to the class of sulfonamides. Sulfonamides are a group of compounds that contain a functional group called sulfonamide, which consists of a sulfur atom, two oxygen atoms, and an amine group .
Synthesis Analysis
The synthesis of thiophene derivatives, which includes “this compound”, involves various strategies. One of the common methods is the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester . Another approach involves the interaction between elemental sulfur and sodium tert-butoxide (NaOtBu), which enables a facile single-step protocol for the synthesis of thiophene derivatives from 1,3-diynes .Molecular Structure Analysis
Thiophene is a five-membered heterocyclic compound that contains a sulfur atom. It is a key structural component in “this compound”. Thiophene and its derivatives are essential heterocyclic compounds with a variety of properties and applications .Chemical Reactions Analysis
Thiophene derivatives, including “this compound”, can undergo various chemical reactions. For instance, they can participate in condensation reactions such as the Gewald reaction . They can also react with trithiocarbonate anions (CS3^2-) generated in situ from carbon disulfide (CS2) and potassium hydroxide (KOH) in dimethyl sulfoxide, serving as a novel S2- synthon for the synthesis of 2,5-disubstituted thiophenes from 1,3-butadiynes .Scientific Research Applications
Synthesis and Chemical Properties
- One-Pot Synthesis of Sulfonamides : N-(pyridin-2-ylmethyl) biphenyl-4-sulfonamides, similar in structure to N-(thiophen-3-ylmethyl)pyridine-3-sulfonamide, have been synthesized using an efficient one-pot, water-promoted method under microwave irradiation. This approach is acid-free, boasts excellent functional group compatibility, and yields superior products compared to existing procedures (Zhiyou et al., 2015).
Biological Applications
- Antiproliferative Agents : Derivatives of pyridine, thiophene, and other sulfonamides have demonstrated significant in vitro antiproliferative activity against human breast cancer cell lines. These compounds, including those with thiophene components, were more effective than the control drug doxorubicin (Bashandy et al., 2014).
- Molecular Docking and DNA Binding Studies : A compound structurally similar to this compound showed promising results in molecular docking with DNA, suggesting a potential role in biomedical research. These studies also included cytotoxicity evaluations against cancer cell lines (Mushtaque et al., 2016).
- Inhibitors in Chemical Studies : Sulfonamide derivatives, including those with pyridine and thiophene groups, have been investigated for their inhibitory activities in various chemical and biological contexts. This includes their potential use as phosphoinositide 3-kinase inhibitors, highlighting their significance in the study of cellular signaling and cancer research (Xia et al., 2020).
Environmental and Material Science Applications
- Corrosion Inhibition : N-(isopropylcarbamoyl)-4-(m-tolylamino)pyridine-3-sulfonamide, a compound with a similar structure, has been used as an inhibitor for mild steel corrosion in acidic environments. This indicates potential applications in material science and corrosion prevention (Sappani & Karthikeyan, 2014).
Mechanism of Action
Target of Action
N-(thiophen-3-ylmethyl)pyridine-3-sulfonamide is a sulfonamide derivative . Sulfonamides are known to exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-dihydropteroate synthetase . They play a role in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma .
Mode of Action
Sulfonamides generally work by inhibiting the enzyme dihydropteroate synthetase, which is involved in the synthesis of folic acid in bacteria . By inhibiting this enzyme, sulfonamides prevent the bacteria from synthesizing the folic acid they need for growth and reproduction .
Biochemical Pathways
Sulfonamides, including this compound, affect the biochemical pathway of folic acid synthesis in bacteria . By inhibiting the enzyme dihydropteroate synthetase, they prevent the conversion of para-aminobenzoic acid (PABA) to dihydropteroate, a key step in the synthesis of folic acid . This results in a decrease in bacterial growth and reproduction .
Pharmacokinetics
Sulfonamides in general are well absorbed from the gastrointestinal tract, widely distributed throughout body tissues, metabolized in the liver, and excreted in the urine .
Result of Action
The inhibition of folic acid synthesis in bacteria by this compound leads to a decrease in bacterial growth and reproduction . This makes it effective in treating bacterial infections .
Action Environment
The action of this compound, like other sulfonamides, can be influenced by various environmental factors. For instance, the pH of the environment can affect the ionization state of the drug, which can in turn affect its absorption and distribution . Additionally, the presence of other drugs can affect its metabolism and excretion .
Properties
IUPAC Name |
N-(thiophen-3-ylmethyl)pyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2S2/c13-16(14,10-2-1-4-11-7-10)12-6-9-3-5-15-8-9/h1-5,7-8,12H,6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJLKWOXDUVZJLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)S(=O)(=O)NCC2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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